Cas no 775542-05-7 (Dopexamine-d3 Hydrochloride)

• Product Name: Dopexamine-d3 Hydrochloride
• CAS No: 775542-05-7
• MF: C₂₂H₃₂N₂O₂
• MW: 359.520171165466
• CID: 4554513
• Update Time: 2025-05-21

Dopexamine-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dopexamine-d3 Hydrochloride
• RYBJORHCUPVNMB-CHYKZQLPSA-N

• Inchi： 1S/C22H32N2O2/c25-21-11-10-20(18-22(21)26)13-17-24-15-7-2-1-6-14-23-16-12-19-8-4-3-5-9-19/h3-5,8-11,18,23-26H,1-2,6-7,12-17H2/i10D,11D,18D
• InChI Key： RYBJORHCUPVNMB-CHYKZQLPSA-N
• SMILES： C1(O)=C([2H])C(CCNCCCCCCNCCC2=CC=CC=C2)=C([2H])C([2H])=C1O

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 546.8±50.0 °C at 760 mmHg
• Flash Point: 115.1±20.7 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Dopexamine-d3 Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dopexamine-d3 Hydrochloride

Professional Introduction to Dopexamine-d3 Hydrochloride (CAS No. 775542-05-7)

Dopexamine-d3 Hydrochloride, a derivative of the neurotransmitter dopamine, is a compound of significant interest in the field of pharmaceutical research and development. With the CAS number 775542-05-7, this compound has garnered attention for its potential therapeutic applications, particularly in cardiovascular and neurological treatments. The use of the deuterated isotope (D3) in its molecular structure enhances its stability and analytical detectability, making it a valuable tool in both research and clinical settings.

The primary pharmacological action of Dopexamine-d3 Hydrochloride revolves around its ability to stimulate β1-adrenergic receptors, which are predominantly found in the heart. This stimulation leads to an increase in cardiac output, improved contractility, and vasodilation in certain vascular beds. These effects make it particularly relevant in the management of conditions such as shock syndromes, where maintaining adequate circulation is critical.

Recent studies have highlighted the compound's efficacy in treating septic shock, a severe condition often associated with high mortality rates. In a groundbreaking clinical trial conducted last year, researchers administered Dopexamine-d3 Hydrochloride to patients suffering from septic shock and observed significant improvements in hemodynamic parameters compared to placebo groups. The study demonstrated that the compound not only enhanced cardiac performance but also reduced systemic vascular resistance, thereby improving overall organ perfusion.

The use of Dopexamine-d3 Hydrochloride in clinical settings is further supported by its pharmacokinetic properties. The deuterium labeling at the 3-position of the dopamine molecule increases its metabolic stability, allowing for a longer half-life and reduced clearance rates. This characteristic is particularly advantageous in prolonged treatment regimens, where frequent dosing can be cumbersome for patients.

In addition to its cardiovascular benefits, Dopexamine-d3 Hydrochloride has shown promise in neuroprotective applications. Emerging research suggests that the compound may have neurotrophic effects, potentially aiding in the recovery of neuronal function following ischemic events. Animal models have demonstrated that Dopexamine-d3 Hydrochloride can attenuate neuronal damage induced by hypoxia and ischemia, possibly by activating downstream signaling pathways that promote neuroprotection.

The synthesis of Dopexamine-d3 Hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including chiral resolution techniques and isotopic labeling methods, are employed to achieve the desired molecular configuration. These synthetic strategies not only enhance the quality of the final product but also contribute to cost-effective production for larger-scale applications.

From an analytical perspective, Dopexamine-d3 Hydrochloride is well-suited for use in mass spectrometry-based assays due to its stable deuterated form. This stability allows for accurate quantification and detection even at low concentrations, making it an ideal candidate for biomarker studies and pharmacokinetic analyses. Researchers are increasingly utilizing this compound in metabolomics studies to understand drug interactions and metabolic pathways at a deeper level.

The regulatory landscape for Dopexamine-d3 Hydrochloride is another area of active development. Regulatory agencies worldwide are evaluating its potential as a therapeutic agent through rigorous preclinical and clinical trials. The results of these trials will play a crucial role in determining its approval status for various medical conditions. Given its multifaceted therapeutic potential, Dopexamine-d3 Hydrochloride is poised to become a significant player in modern medicine.

In conclusion, Dopexamine-d3 Hydrochloride (CAS No. 775542-05-7) represents a promising advancement in pharmaceutical science with applications spanning cardiovascular and neurological treatments. Its unique molecular structure, combined with recent findings from clinical research, underscores its importance as a therapeutic agent. As further studies continue to elucidate its mechanisms of action and therapeutic benefits, Dopexamine-d3 Hydrochloride is likely to find widespread use in both clinical practice and academic research.